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Compound of Interest

Compound Name: Enaminomycin C

Cat. No.: B14463800 Get Quote

Authored for researchers, scientists, and drug development professionals, this technical guide

provides an in-depth overview of the discovery, isolation, and characterization of

Enaminomycin C, an antibiotic produced by Streptomyces baarnensis.

Abstract
Enaminomycin C, a novel antibiotic, was discovered and isolated from the culture broth of

Streptomyces baarnensis strain No. 13120.[1][2] This compound, along with its co-metabolites

Enaminomycin A and B, belongs to the epoxy quinone family of antibiotics.[3] The structure of

Enaminomycin C has been determined as 2-oxo-4-amino-5-hydroxy-7-oxa-bicyclo[2][4]hept-3-

ene-3-carboxylic acid.[4] This guide details the fermentation process for its production, the

comprehensive methodology for its extraction and purification, and its key physico-chemical

and biological properties.

Discovery and Producing Organism
The producing microorganism, strain No. 13120, was identified as Streptomyces baarnensis

and subsequently designated as S. baarnensis No. 13120.[1][2] The discovery of

Enaminomycins A, B, and C was the result of screening for new antibiotics from streptomycete

culture broths.[1][2]
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The production of Enaminomycin C was achieved through conventional submerged culture

techniques.

2.1. Culture Medium and Conditions

Fermentor: 30-liter jar fermentor[1][2]

Cultivation: Submerged culture[1][2]

(Note: The specific composition of the fermentation medium, such as carbon and nitrogen

sources, mineral salts, and growth factors, as well as fermentation parameters like

temperature, pH, and aeration rate, were not detailed in the available literature.)

Isolation and Purification Workflow
The isolation of Enaminomycin C from the fermentation broth is a multi-step process involving

centrifugation, adsorption chromatography, and size-exclusion chromatography.[1][2]

Workflow for Enaminomycin C Isolation
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Caption: Isolation and purification workflow for Enaminomycins.

3.1. Detailed Experimental Protocols
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Step 1: Removal of Mycelia The culture broth is centrifuged to separate the supernatant

containing the dissolved antibiotics from the mycelial cake.[1][2]

Step 2: Adsorption Chromatography

Adsorbent: Activated carbon column.[1][2]

Procedure: The supernatant from the centrifugation step is passed through the activated

carbon column, where the Enaminomycins are adsorbed.[1][2]

Step 3: Elution

Eluent: Aqueous acetone.[1][2]

Procedure: The adsorbed antibiotics are eluted from the activated carbon column with

aqueous acetone to yield a crude extract.[1][2]

Step 4: Separation of Enaminomycins

Chromatography: Size-exclusion chromatography.[1][2]

Stationary Phase: Sephadex LH-20 column.[1][2]

Procedure: The crude extract is applied to the Sephadex LH-20 column to separate

Enaminomycins A, B, and C from each other.[1][2]

Structural Elucidation and Physico-Chemical
Properties
The structure of Enaminomycin C was determined through analysis of its NMR spectrum and

other physico-chemical properties.[4]

Table 1: Physico-Chemical Properties of Enaminomycin C
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Property Value Reference

Molecular Formula C₇H₇NO₅ [3]

Chemical Structure

2-oxo-4-amino-5-hydroxy-7-

oxa-bicyclo[2][4]hept-3-ene-3-

carboxylic acid

[4]

Chemical Class Epoxy quinone [3]

Functional Groups
Epoxy, Primary Amine,

Carboxylic Acid
[3]

Biological Activity
Enaminomycin C exhibits weak activity against both Gram-positive and Gram-negative

bacteria.[3] In contrast, Enaminomycin A, the most potent of the three, shows activity against

both types of bacteria and also demonstrates cytostatic effects on L1210 mouse leukemia cells

in vitro.[3]

Table 2: Comparative Biological Activity of Enaminomycins

Compound

Activity
against Gram-
positive
Bacteria

Activity
against Gram-
negative
Bacteria

Cytostatic
Effect (L1210
cells)

Reference

Enaminomycin A Active Active Active [3]

Enaminomycin B Weakly Active Weakly Active Not Reported [3]

Enaminomycin C Weakly Active Weakly Active Not Reported [3]

Conclusion
This technical guide has synthesized the available information on the discovery and isolation of

Enaminomycin C from Streptomyces baarnensis. The detailed protocols for fermentation and

purification, along with the summarized physico-chemical and biological data, provide a

comprehensive resource for researchers in the fields of natural product chemistry and antibiotic
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drug discovery. Further research could focus on optimizing the fermentation conditions to

improve the yield of Enaminomycin C and on exploring its potential as a lead compound for

the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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